Cas no 14124-34-6 (5H-Tetrazole-5-thione, 1-(3-aminophenyl)-1,2-dihydro-, hydrochloride)

• Product Name: 5H-Tetrazole-5-thione, 1-(3-aminophenyl)-1,2-dihydro-, hydrochloride
• CAS No: 14124-34-6
• MF: C₇H₈ClN₅S
• MW: 229.689917564392
• CID: 1305803
• PubChem ID: 3018085
• Update Time: 2025-04-20

5H-Tetrazole-5-thione, 1-(3-aminophenyl)-1,2-dihydro-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione, 1-(3-aminophenyl)-1,2-dihydro-, hydrochloride
• DTXSID20887774
• 5H-Tetrazole-5-thione, 1-(3-aminophenyl)-1,2-dihydro-, monohydrochloride
• 1-(3-aminophenyl)-5-mercaptotetrazole hydrochloride
• 1-(3-aminophenyl)- 5-mercaptotetrazole hydrochloride
• 1-(3-aminophenyl)-5-mercaptotetrazole hydrochloric acid salt
• 1-(3-Aminophenyl)-1H-tetrazole-5-thiol hydrochloride
• SCHEMBL8020291
• 71205-32-8
• 14124-34-6
• 5H-Tetrazole-5-thione, 1-(3-aminophenyl)-1,2-dihydro-, hydrochloride (1:1)
• 1-(3-aminophenyl)-2H-tetrazole-5-thione;hydrochloride

• Inchi： 1S/C7H7N5S.ClH/c8-5-2-1-3-6(4-5)12-7(13)9-10-11-12;/h1-4H,8H2,(H,9,11,13);1H
• InChI Key： BMRLZHWIMPOGRN-UHFFFAOYSA-N
• SMILES： Cl.S=C1N=NNN1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 229.01914
• Monoisotopic Mass: 229.0188941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 66.01